Cas no 1254186-97-4 (1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one)

• Product Name: 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one
• CAS No: 1254186-97-4
• CID: 4691375
• Update Time: 2025-11-01

1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one

Additional information on 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one

Introduction to 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one (CAS No. 1254186-97-4)

1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one (CAS No. 1254186-97-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of the well-known antiviral and anticancer agent, gemcitabine, and has been extensively studied for its potential therapeutic applications. The unique structural features of this compound, particularly the 3-O-acetyl and 2-deoxy modifications on the pentofuranosyl sugar moiety, contribute to its distinct biological activities and pharmacological properties.

The pentofuranosyl sugar moiety in 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one is a key structural element that influences its interactions with biological targets. The 3-O-acetyl modification enhances the stability of the compound by protecting the hydroxyl group from premature deacetylation, which can lead to reduced efficacy or increased toxicity. The 2-deoxy substitution further modulates the compound's biological activity by altering its binding affinity to nucleic acids and enzymes involved in DNA replication and repair processes.

Recent studies have highlighted the potential of 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one as an antiviral agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), which is crucial for viral replication. This finding suggests that 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one could be a promising candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one has also shown promise in cancer therapy. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and pancreatic cancers. The mechanism underlying its anticancer activity involves the induction of apoptosis through the activation of caspase-dependent pathways and the inhibition of DNA synthesis. These findings have led to ongoing investigations into the potential use of 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one as a novel anticancer agent.

The pharmacokinetic profile of 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one has been extensively characterized in both in vitro and in vivo models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is primarily metabolized by hepatic enzymes, with minimal renal excretion. These pharmacokinetic characteristics make it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical trials to further assess its therapeutic potential.

In conclusion, 1-(3-O-Acetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-amino-1,3,5-triazin-2(1H)-one (CAS No. 1254186-97-4) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as an antiviral and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.